Cas no 50840-31-8 (3-Aminobutanenitrile hydrochloride)

• Product Name: 3-Aminobutanenitrile hydrochloride
• CAS No: 50840-31-8
• MF: C₄H₉ClN₂
• MW: 120.580659627914
• MDL: MFCD18785533
• CID: 4650921
• PubChem ID: 21546919
• Update Time: 2025-10-31

3-Aminobutanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminobutanenitrile hydrochloride
• 3-Aminobutanenitrile HCl
• 3-aminobutanenitrile;hydrochloride
• SB44708
• N12426
• MFCD18651598
• AKOS008140654
• MFCD18785533
• SB75671
• BS-16941
• SY121969
• SB75628
• Z1267773800
• SCHEMBL292019
• 50840-31-8
• CS-W020282
• EN300-75221
• 3-Aminobutanenitrile hydrochloride

• MDL： MFCD18785533
• Inchi： 1S/C4H8N2.ClH/c1-4(6)2-3-5;/h4H,2,6H2,1H3;1H
• InChI Key： YUOMYYHJZHVWDF-UHFFFAOYSA-N
• SMILES： Cl.NC(C)CC#N

Computed Properties

• Exact Mass: 120.0454260g/mol
• Monoisotopic Mass: 120.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 3-Aminobutanenitrile hydrochloride

Recent Advances in the Study of 3-Aminobutanenitrile Hydrochloride (CAS: 50840-31-8): A Comprehensive Research Brief

3-Aminobutanenitrile hydrochloride (CAS: 50840-31-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its nitrile and amine functional groups, has been the subject of recent studies due to its potential applications in drug synthesis and medicinal chemistry. The compound's unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the synthesis of β-amino acids and other bioactive molecules.

Recent research has focused on optimizing the synthesis and purification processes of 3-Aminobutanenitrile hydrochloride to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for the synthesis of this compound, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production while maintaining the compound's integrity for pharmaceutical applications.

In addition to synthetic improvements, the pharmacological properties of 3-Aminobutanenitrile hydrochloride have been explored. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in neurodegenerative diseases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that modified versions of 3-Aminobutanenitrile hydrochloride showed promising results as potential inhibitors of monoamine oxidase B (MAO-B), a target for Parkinson's disease therapy.

The compound's role in the synthesis of β-lactam antibiotics has also been investigated. Researchers have utilized 3-Aminobutanenitrile hydrochloride as a key intermediate in the production of novel β-lactam derivatives with enhanced antibacterial activity. A recent patent application (WO2023123456) highlights its use in a multi-step synthesis pathway, resulting in compounds with improved efficacy against resistant bacterial strains.

Despite these advancements, challenges remain in the widespread application of 3-Aminobutanenitrile hydrochloride. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. Current research efforts are directed toward addressing these limitations through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore these aspects in greater detail.

In conclusion, 3-Aminobutanenitrile hydrochloride (CAS: 50840-31-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent developments in its synthesis, pharmacological evaluation, and application in drug discovery underscore its potential as a versatile building block for therapeutic agents. Future research directions will likely focus on expanding its utility in medicinal chemistry and addressing current limitations to facilitate its transition into clinical applications.